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Compound of Interest

Compound Name: 3-Amino-5-ethoxypyridine

Cat. No.: B1589952

An In-Depth Technical Guide to 3-Amino-5-ethoxypyridine (CAS: 51468-00-9)

Introduction

3-Amino-5-ethoxypyridine, identified by the CAS Number 51468-00-9, is a substituted
pyridine derivative that serves as a crucial chemical intermediate.[1][2] Its unique structure,
featuring a pyridine core functionalized with both an amino and an ethoxy group, makes it a
valuable building block in organic synthesis. The pyridine ring is a common scaffold in many
biologically active molecules, and the presence of a nucleophilic amino group and a
metabolically stable ethoxy group provides versatile handles for constructing more complex
molecular architectures. This guide provides a comprehensive overview of its properties,

synthesis, applications, and handling for researchers and professionals in drug development
and chemical synthesis.

Physicochemical Properties and Specifications

The fundamental properties of 3-Amino-5-ethoxypyridine are summarized below. These
specifications are critical for its use in controlled chemical reactions.
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Property Value Source(s)
CAS Number 51468-00-9 [11[2][3][4]
Molecular Formula C7H10N20 [1][3]
Molecular Weight 138.17 g/mol [11[2]

5-Ethoxypyridin-3-amine, 5-
Synonyms L . [31[4]
Ethoxy-pyridin-3-ylamine

Appearance Liquid [4]

Typical Purity 95% - 98% [2][3]

N Inert atmosphere, keep in a
Storage Conditions [3]
dark place, room temperature

The molecule's reactivity is dictated by the interplay of its functional groups. The amino group is
a primary site for nucleophilic attack and can be readily acylated, alkylated, or used in coupling
reactions. The pyridine nitrogen is basic and can be protonated or coordinated to metals, while
the aromatic ring itself can participate in electrophilic or nucleophilic substitution reactions,
depending on the reaction conditions and the directing effects of the existing substituents.

Synthesis and Reaction Chemistry

The synthesis of substituted pyridines like 3-Amino-5-ethoxypyridine often involves multi-step
sequences starting from more common pyridine precursors. While specific literature detailing
the exact synthesis of this compound is not readily available, a logical synthetic strategy can be
inferred from established pyridine chemistry. A common approach involves the reduction of a
corresponding nitro-substituted precursor.

A plausible synthetic workflow is outlined below:
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Plausible Synthetic Workflow for 3-Amino-5-ethoxypyridine

@-Hydroxy-5-nitropyridine)

Etherification
(e.g., Williamson Ether Synthesis)
Reagents: Ethyl iodide, Base (e.g., NaH)

@-Ethoxy-5-nitropyridin9

Reduction of Nitro Group
Reagents: Hz, Pd/C or SnCI2/HCI

3-Amino-5-ethoxypyridine
(CAS: 51468-00-9)

Click to download full resolution via product page

Caption: Plausible synthetic route to 3-Amino-5-ethoxypyridine.
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Causality in Synthesis:

» Starting Material Selection: 3-Hydroxy-5-nitropyridine is a logical starting point as the
hydroxyl and nitro groups can be selectively modified.

» Etherification: An O-alkylation (specifically, etherification) is performed first. The hydroxyl
group is more reactive towards alkylating agents than the nitro group is towards reduction
under these conditions. A strong base like sodium hydride (NaH) is used to deprotonate the
hydroxyl group, forming a more nucleophilic alkoxide, which then reacts with an ethyl halide.

e Reduction: The final step is the reduction of the nitro group to an amine. This is a standard
transformation in organic synthesis. Catalytic hydrogenation (Hz over Palladium on Carbon)
is a clean and efficient method. Alternatively, metal-acid systems like tin(ll) chloride in
hydrochloric acid can be employed. This step is performed last because the resulting amino
group could interfere with the etherification step if formed earlier.

Applications in Drug Discovery and Development

3-Amino-5-ethoxypyridine is primarily utilized as a key intermediate or building block in the
synthesis of complex molecules, particularly for pharmaceutical applications.[2] The
aminopyridine scaffold is a "privileged structure” in medicinal chemistry, appearing in numerous
approved drugs and clinical candidates. Its derivatives have been investigated for a wide range
of therapeutic targets.

» Kinase Inhibitors: The pyridine core can mimic the hinge-binding region of ATP in many
protein kinases. The amino group provides a crucial hydrogen bond donor/acceptor site for
interaction with the kinase. For instance, derivatives of aminopyrazines, which are
structurally related to aminopyridines, have been developed as potent and selective CHK1
inhibitors for cancer therapy.[5][6]

e Receptor Ligands: Substituted aminopyridines have been designed as ligands for various G-
protein coupled receptors (GPCRS). A study on amino-3,5-dicyanopyridines showed high
affinity and selectivity for adenosine Al receptors, which are targets for treating conditions
like epilepsy.[7]

o Other Therapeutic Areas: The versatility of the aminopyridine core means it is also found in
compounds developed for agrochemicals and materials science.[8]
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The following diagram illustrates the role of a building block like 3-Amino-5-ethoxypyridine in
a typical drug discovery pipeline.

Role of Intermediates in Drug Discovery

Building Block
(e.g., 3-Amino-5-ethoxypyridine)

Compound Library Synthesis
(Combinatorial Chemistry)

High-Throughput Screening (HTS)
(Biochemical & Cellular Assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Preclinical Candidate
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Caption: Workflow from chemical building block to preclinical candidate.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 3-Amino-5-ethoxypyridine was not found in the
search results, safety precautions can be established based on data for structurally similar
compounds, such as 3-aminopyridine and other substituted aminopyridines.

Hazard Profile (Inferred):
« Toxicity: Aminopyridines can be toxic if swallowed, inhaled, or in contact with skin.[9]
e [Irritation: Likely to cause skin and serious eye irritation.[9]

¢ Organ Toxicity: May cause respiratory irritation or damage to organs through prolonged or
repeated exposure.[9]

Recommended Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection (safety glasses/goggles), and a face shield.[10]

o Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a
chemical fume hood.[9]

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor. Wash
hands thoroughly after handling.

o First Aid:
o If on skin: Wash with plenty of soap and water.[10]
o If inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.
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o If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[10]

Storage:
e Store in a tightly sealed container in a dry, well-ventilated place.

» Follow supplier recommendations to keep in a dark place under an inert atmosphere.[3]

Conclusion

3-Amino-5-ethoxypyridine is a specialized chemical intermediate with significant value in the
fields of medicinal chemistry and organic synthesis. Its defined structure, featuring multiple
reactive sites, allows for its incorporation into a wide array of complex target molecules. For
researchers and drug development professionals, understanding its physicochemical
properties, synthetic accessibility, and handling requirements is essential for leveraging its
potential as a building block for the next generation of therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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